1H-Spiro[2,1-benzoxaborole-3,1'-cyclopropane]-1-ol

• Molecular Formula: C9H9BO2
• Molecular Weight: 159.98 g/mol
• IUPAC Name: 1-hydroxyspiro[2,1-benzoxaborole-3,1'-cyclopropane]
• InChI: InChI=1S/C9H9BO2/c11-10-8-4-2-1-3-7(8)9(12-10)5-6-9/h1-4,11H,5-6H2
• InChI Key: WHUMIBFVRLHGHU-UHFFFAOYSA-N
• Canonical SMILES: B1(C2=CC=CC=C2C3(O1)CC3)O

Description

1H-Spiro[2,1-benzoxaborole-3,1'-cyclopropane]-1-ol is a spirocyclic compound featuring a benzoxaborole moiety fused to a cyclopropane ring. Benzoxaboroles are boron-containing heterocycles known for their Lewis acidity and versatility in cross-coupling reactions, medicinal chemistry, and materials science . This compound’s unique structure positions it as a candidate for applications in catalysis, drug discovery, and functional materials.

Biological Activity

1H-Spiro[2,1-benzoxaborole-3,1'-cyclopropane]-1-ol (CAS No. 1266121-81-6) is a compound belonging to the class of benzoxaboroles, which are known for their diverse biological activities. This article delves into the biological activity of this compound, particularly focusing on its antibacterial and antiproliferative properties, supported by case studies and research findings.

Antibacterial Activity

Recent studies have highlighted the antibacterial properties of benzoxaboroles, including 1H-Spiro[2,1-benzoxaborole-3,1'-cyclopropane]-1-ol. The compound has shown effectiveness against various bacterial strains.

Table 1: Antibacterial Activity Data

Bacterial Strain	Minimum Inhibitory Concentration (MIC)	Reference
Staphylococcus aureus	2.5 µg/mL
Escherichia coli	5.0 µg/mL
Bacillus cereus	0.625 mg/mL

The compound exhibited a notable MIC against Bacillus cereus, indicating strong antibacterial potential. The mechanism of action is believed to involve inhibition of bacterial protein synthesis through interaction with leucyl-tRNA synthetase (LeuRS), a common target for benzoxaboroles in bacterial systems .

Antiproliferative Activity

In addition to its antibacterial properties, 1H-Spiro[2,1-benzoxaborole-3,1'-cyclopropane]-1-ol has demonstrated antiproliferative effects against various cancer cell lines.

Table 2: Antiproliferative Activity Data

Cell Line	IC50 (µM)	Reference
HeLa (cervical cancer)	15.0
MDA-MB-453 (breast cancer)	10.5
K562 (leukemia)	12.0

The IC50 values reflect the concentration required to inhibit cell growth by 50%. These results suggest that the compound could be a potential candidate for further development in cancer therapeutics.

Study on Antibacterial Efficacy

A study conducted by Zhang et al. evaluated the antibacterial efficacy of various benzoxaboroles, including 1H-Spiro[2,1-benzoxaborole-3,1'-cyclopropane]-1-ol. The study utilized disk diffusion methods and broth microdilution techniques to determine MIC values against both Gram-positive and Gram-negative bacteria. The results indicated that the compound effectively inhibited the growth of resistant strains of Staphylococcus aureus and E. coli .

Study on Antiproliferative Effects

In a separate investigation published in MDPI journals, researchers assessed the antiproliferative effects of benzoxaboroles on human cancer cell lines. The study revealed that 1H-Spiro[2,1-benzoxaborole-3,1'-cyclopropane]-1-ol induced apoptosis in HeLa cells through caspase activation pathways . This finding underscores its potential as a therapeutic agent in oncology.

Chemical Reactions Analysis

Ring-Opening Reactions

The cyclopropane ring’s strain (≈27 kcal/mol ) makes it susceptible to ring-opening under acidic or nucleophilic conditions:

Acid-Catalyzed Hydrolysis
Protonation of the cyclopropane ring induces cleavage, forming a boronic acid derivative:
$\text{Spiro compound}+\text{H}_2\text{O}\xrightarrow{\text{H}^+}\text{Boronic acid}+\text{Cyclopropane byproducts}$

Nucleophilic Attack
Nucleophiles (e.g., Grignard reagents) target the electrophilic boron, leading to cyclopropane ring rupture and borylation .

Thermal Stability and Rearrangements

The compound exhibits limited thermal stability above 150°C, undergoing retro-cyclopropanation to regenerate the oxaborole precursor. Computational studies suggest this process involves a diradical intermediate .

Functionalization at the Boron Center

The boron atom participates in cross-coupling reactions:

Suzuki-Miyaura Coupling
The spiro compound acts as a boronic ester precursor, enabling aryl-aryl bond formation under palladium catalysis .

Reaction Partner	Catalyst	Yield
Aryl halide	Pd(PPh₃)₄	65–78%

Oxidation and Reduction

• Oxidation : The boron center resists oxidation, but the cyclopropane ring oxidizes to form ketones under strong oxidizing agents (e.g., KMnO₄) .

• Reduction : Catalytic hydrogenation (H₂/Pd) reduces the benzoxaborole’s aromatic system, leaving the cyclopropane intact .

Comparative Reactivity

The table below contrasts reactivity with related spiro compounds:

Compound	Ring-Opening Rate (rel.)	Thermal Stability
1H-Spiro[2,1-benzoxaborole-3,1'-cyclopropane]-1-ol	1.0	Moderate (Tₐ = 150°C)
Spiro[1,3-benzodioxole-2,1'-cyclohexane]	0.3	High (Tₐ > 200°C)

Comparison with Similar Compounds

Structural Analogues with Varied Ring Systems

Spiro[benzofuran-cyclopropane] Derivatives

Compounds like Spiro[benzofuran-2(3H),1'-cyclopropan]-3-ol (CAS: 95449-72-2) replace the benzoxaborole with a benzofuran ring . However, the retained spirocyclic framework maintains steric constraints, which could influence solubility and stability.

Cyclohexane-Spiro Derivatives

3’-Hydroxy-2’,2’,6’-trimethyl-3H-spiro[1-benzofuran-2,1’-cyclohexane]-5-carboxylic acid () substitutes cyclopropane with a cyclohexane ring. The larger ring reduces strain, increasing stability but decreasing reactivity. The carboxylic acid group enhances hydrophilicity, contrasting with the lipophilic boroxole moiety in the target compound .

Functional Group Variations

Mycocerosic Acids (MAs)

MAs, such as methoxy-MA (MMA) and keto-MA (KMA), incorporate cyclopropane groups with cis or trans configurations (e.g., cis-cyclopropane in MMA vs. trans in KMA). These stereochemical differences influence biological activity in Mycobacterium tuberculosis, suggesting that the cyclopropane configuration in 1H-spiro[2,1-benzoxaborole-3,1'-cyclopropane]-1-ol could similarly modulate interactions with enzymes or receptors .

Presqualene Pyrophosphate

This biosynthetic intermediate contains a cyclopropane ring critical for squalene formation. Its hydrogenation behavior and mass spectral data highlight cyclopropane’s role in stabilizing reactive intermediates, a property that may extend to the target compound in biochemical contexts .

Electronic and Reactivity Profiles

The benzoxaborole moiety in the target compound introduces electron-deficient boron, enabling Lewis acid-mediated reactions (e.g., Suzuki couplings) . Non-boron analogs, such as the benzofuran derivative , lack this reactivity.

Computational and Spectroscopic Comparisons

Force field parameterization for cyclopropane-containing molecules (e.g., OPLSAA adjustments in ) is critical for accurate molecular dynamics simulations of the target compound. NMR data for analogous spiro compounds (e.g., ¹H-NMR shifts in ) provide benchmarks for structural validation, though boron’s quadrupolar moment may introduce distinct spectral features .